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Compound of Interest

Compound Name: MAPS855

Cat. No.: B8586277

For Researchers, Scientists, and Drug Development Professionals

Introduction

MAPS855 is a potent, selective, and orally effective ATP-competitive inhibitor of MEK1/2
kinases.[1][2][3] It demonstrates equipotent inhibition of both wild-type and mutant forms of
MEK1/2, making it a valuable tool for research in oncology and cell signaling.[1][4][5] The
MAPK/ERK pathway, which involves MEK1/2, is a critical signaling cascade that regulates cell
proliferation, differentiation, and survival.[6][7][8][9] Dysregulation of this pathway is implicated
in various cancers.[6][8] Proper preparation of a MAP855 stock solution is the first critical step
for accurate and reproducible in vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is a
common solvent for dissolving small molecules like MAP855 for biological assays.[10][11][12]
This document provides detailed application notes and protocols for the preparation of
MAPB855 stock solutions using DMSO.

Data Presentation
Physicochemical and Solubility Data of MAP855
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Property Value Reference
Molecular Weight 564.97 g/mol [1]
Molecular Formula C28H23CIF2N603 [1]

CAS Number 1660107-77-6 [1]
Solubility in DMSO > 60 mg/mL [1]

100 mg/mL (177.00 mM) [3]

led litions §

Storage .
Form Duration Reference
Temperature
Powder -20°C 3 years [1]
4°C 2 years [1]
In DMSO -80°C 6 months [1][2]13]
-20°C 1 month [11121[3]

Experimental Protocols
Materials

MAP855 powder

Anhydrous or molecular sieves-treated Dimethyl Sulfoxide (DMSO), >99.9% purity
Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free filter tips

Optional: Water bath or sonicator

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.abmole.com/products/map855.html
https://www.abmole.com/products/map855.html
https://www.abmole.com/products/map855.html
https://www.abmole.com/products/map855.html
https://www.glpbio.com/map855.html
https://www.benchchem.com/product/b8586277?utm_src=pdf-body
https://www.abmole.com/products/map855.html
https://www.abmole.com/products/map855.html
https://www.abmole.com/products/map855.html
https://www.medchemexpress.com/map855.html
https://www.glpbio.com/map855.html
https://www.abmole.com/products/map855.html
https://www.medchemexpress.com/map855.html
https://www.glpbio.com/map855.html
https://www.benchchem.com/product/b8586277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8586277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Protocol for Preparing a 10 mM MAP855 Stock Solution
in DMSO

This protocol describes the preparation of a 10 mM stock solution of MAP855 in DMSO.
Calculations can be adjusted to prepare stock solutions of different concentrations.

¢ Pre-weighing Preparation:

o Allow the MAP855 powder vial to equilibrate to room temperature for at least 15-20
minutes before opening to prevent condensation of moisture.

o Ensure the analytical balance is calibrated and in a draft-free location.
» Weighing MAP855:
o Tare a sterile vial on the analytical balance.

o Carefully weigh the desired amount of MAP855 powder into the vial. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 5.65 mg of MAP855.

= Calculation:
= Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
= 0.001 L x 0.010 mol/L x 564.97 g/mol = 0.00565 g = 5.65 mg
 Dissolving in DMSO:

o Add the calculated volume of high-purity DMSO to the vial containing the MAP855
powder. For the example above, add 1 mL of DMSO.

o Cap the vial tightly.
e Ensuring Complete Dissolution:

o Vortex the solution vigorously for 1-2 minutes.
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o Visually inspect the solution to ensure all the powder has dissolved. If precipitation or
cloudiness is observed, gentle warming in a 37°C water bath or brief sonication can aid
dissolution.[2][3]

» Aliquoting and Storage:

o Once the MAP855 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile polypropylene tubes. This prevents repeated freeze-thaw cycles
which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2][3]

Protocol for Diluting the Stock Solution for Cell-Based
Assays

e Thawing the Stock Solution:
o Thaw a single aliquot of the MAP855 stock solution at room temperature.
 Serial Dilution:

o Perform serial dilutions of the stock solution in cell culture medium to achieve the desired
final concentrations for your experiment.

o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.[13] A vehicle control (medium
with the same final concentration of DMSO) should always be included in experiments.

Visualizations
MAP855 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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